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Compound of Interest

Compound Name: 3,4-Dichloro-5-nitropyridazine
Cat. No.: B15057445
Get Quote
\ J

CAS: 1706465-11-3 | Formula:
| MW: 193.98 g/mol [1]

Executive Summary: The "High-Energy" Scaffold

3,4-dichloro-5-nitropyridazine is a specialized electrophilic scaffold used primarily in the
synthesis of bioactive molecules (kinase inhibitors) and agrochemicals.[1] Its utility lies in its
regioselective reactivity: the molecule possesses two electrophilic chlorine sites (C3, C4)
activated by a nitro group at C5 and the electron-deficient pyridazine ring.

Critical Hazard: As a nitro-functionalized diazine, this compound combines high chemical
reactivity (protein alkylation risk) with potential energetic instability (decomposition risk).[1] It
must be handled as a potential explosive and severe skin sensitizer.

Physicochemical & Safety Profile

Data aggregated from structural analog analysis and vendor safety sheets.
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Specification | Hazard o )
Property Mechanistic Insight
Class

Nitro-aromatics often exhibit

Physical State Pale yellow to orange solid ) ]
color due to conjugation.[1]
Low melting point implies rapid
] ] ] phase change; risk of
Melting Point ~50-60 °C (Predicted) ) )
"sweating" and skin
absorption.
The nitro group pulls electron
o High ( density, making the ring
Reactivity ] -
active) susceptible to nucleophilic
attack.[2][3][4][5]
Skin Corr.[6][7] 1B (Causes Mechanism: The molecule acts
severe burns)Skin Sens. 1 as a hapten, alkylating skin
GHS Classification (May cause allergic proteins via nucleophilic

reaction)Acute Tox. 3 (Toxic if substitution, triggering immune

swallowed) response.

Mitigates hydrolysis of the C-ClI
bonds and prevents thermal

Storage -20°C (Freezer), Inert Gas - )
decomposition of the nitro

group.[1]

Energetic Assessment (Process Safety)

Warning: Nitro-substituted heterocycles with high nitrogen-to-carbon ratios can exhibit shock
sensitivity or thermal runaway.[1]

» Protocol: Before scaling above 5g, perform Differential Scanning Calorimetry (DSC).

o Threshold: If an exotherm onset is detected <100°C or energy release >500 J/g, the process
is defined as "High Hazard."
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Reactivity & Regioselectivity (The Chemist's
Perspective)

Understanding where this molecule reacts is crucial for both synthesis success and safety
prediction.

The Regioselectivity Logic

In 3,4-dichloro-5-nitropyridazine, the C4-Chlorine is the primary site of nucleophilic aromatic
substitution (

), not C3.[1][2]

¢ Ortho-Nitro Effect: The C4 position is ortho to the strong electron-withdrawing Nitro group (

) at C5.[1] This creates a massive localized positive charge deficit at C4.

o Meisenheimer Complex Stabilization: Attack at C4 allows the negative charge intermediate
to delocalize directly onto the nitro group oxygens, a highly stable resonance form.[2]

o C3 Deactivation: While C3 is ortho to the ring nitrogen (N2), it lacks the immediate ortho-nitro
activation found at C4.

Reactivity Hierarchy:

Visualization: The Reactivity Pathway

The following diagram illustrates the regioselective "Soft Spot" and the resulting hazard loop.

Mechanism of Action

|
|
i -
. | - R
3,4-Dichloro-5-nitropyridazine Nitro Group (C5) Activates Activation of c4-cl | 1 Facilitates Nucleophilic Attack
(Structure) Electron Withdrawal (Ortho-Effect) H (SNAr)
o ' Safety Hazard:
Protein Alkylation (Sensitization)

Synthesis Utility:

Regioselective Amination

Click to download full resolution via product page
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Caption: The electron-withdrawing nitro group selectively activates the C4-chlorine, driving both

synthetic utility and biological toxicity (skin sensitization).[1]

Experimental Handling Protocols

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient due to the permeation potential of nitro-aromatics.[1]

Zone Requirement Rationale
Double Gloving:Inner: Nitrile (4  Nitro-chlorinated heterocycles
Hand mil)Outer: Silver Shield can permeate standard nitrile
ands
(Laminate) or thick Nitrile (8 rapidly.[1] Laminate provides a
mil) chemical barrier.
Risk of corrosive dust or
Chemical Goggles + Face splash; "Eye Dam. 1"
Eyes

Shield

classification implies

irreversible damage.

Respiratory

Fume Hood (Face velocity
>100 fpm)

Inhalation of dust/vapor can
cause methemoglobinemia
(characteristic of nitro

compounds).

Reaction Setup: Controlled Amination

Scenario: Substitution of C4-Cl with a primary amine.[1]

e Solvent Selection: Use aprotic polar solvents (THF, DMF, or Acetonitrile). Note: DMF

increases reaction rate but complicates workup; THF is safer for scale-up.[1]

o Temperature Control:

o Start: -10°C to 0°C (Ice/Salt bath).

o Addition: Add the amine (nucleophile) dropwise to the pyridazine solution.
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o Reasoning: The reaction is highly exothermic. Rapid addition can trigger thermal runaway
or loss of regioselectivity (resulting in C3/C4 mixtures).

e Base Scavenger: Use a non-nucleophilic base (DIPEA or

) to neutralize the generated HCI. Avoid strong hydroxide bases which may hydrolyze the C-
Cl bond to a phenol (pyridazonone).[1]

Quenching & Waste Disposal

NEVER dispose of active halogenated nitro-heterocycles directly into general organic waste
without quenching.[1]

e Quench Protocol: Stir reaction mixture with dilute aqgueous Ammonium Chloride (

) or water for 30 minutes to hydrolyze unreacted acyl/sulfonyl chlorides (if present) or wash
away salts.

o Decontamination: Treat spills with 10% alcoholic KOH (Potassium Hydroxide) to hydrolyze
the active C-Cl bond, converting it to the less reactive hydroxy-derivative before disposal.[1]
Warning: This generates heat.

Emergency Response (SOP)
Skin Contact (The "Golden Minute")

If 3,4-dichloro-5-nitropyridazine contacts skin:
e Immediate Action: Do not wipe (wiping drives chemical into pores).

e Flush: Rinse with PEG-400 (Polyethylene Glycol) if available, followed by copious water for
15 minutes. PEG solubilizes lipophilic nitro-aromatics better than water alone.[1]

o Medical: Monitor for signs of sensitization (redness, blistering) and systemic toxicity
(cyanosis/blue lips indicating methemoglobinemia).

Spills (Solid)

e Evacuate the immediate area.
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o Dampen the solid gently with an inert solvent (like heptane) to prevent dust formation.
e Sweep using non-sparking tools (plastic scoop).
e Do NOT use a standard vacuum cleaner (dust explosion risk).
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(Note: Specific toxicity data for CAS 1706465-11-3 is extrapolated from structural analogs 4,5-
dichloro-3-nitropyridazine and 2,4-dichloro-5-nitropyridine due to the proprietary nature of this
specific intermediate.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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